Cas no 1326815-42-2 (2-(3-Fluorobenzyl)isothiouronium Bromide)
1326815-42-2 structure
Product Name:2-(3-Fluorobenzyl)isothiouronium Bromide
CAS No:1326815-42-2
MF:C8H10BrFN2S
MW:265.145802974701
MDL:MFCD19706694
CID:4694846
Update Time:2023-11-22
2-(3-Fluorobenzyl)isothiouronium Bromide Chemical and Physical Properties
Names and Identifiers
-
- {[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide
- ([(3-Fluorophenyl)methyl]sulfanyl)methanimidamide hydrobromide
- 2-(3-Fluorobenzyl)isothiouronium Bromide
-
- MDL: MFCD19706694
- Inchi: 1S/C8H9FN2S.BrH/c9-7-3-1-2-6(4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
- InChI Key: PRKILEJTRTYZQQ-UHFFFAOYSA-N
- SMILES: Br.S(C(=N)N)CC1C=CC=C(C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Topological Polar Surface Area: 75.2
Experimental Properties
- Color/Form: NA
- Flash Point: 98.7±9.8 °C
2-(3-Fluorobenzyl)isothiouronium Bromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-(3-Fluorobenzyl)isothiouronium Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B435255-2.5mg |
2-(3-Fluorobenzyl)isothiouronium Bromide |
1326815-42-2 | 2.5mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B435255-5mg |
2-(3-Fluorobenzyl)isothiouronium Bromide |
1326815-42-2 | 5mg |
$ 65.00 | 2022-04-02 | ||
| TRC | B435255-25mg |
2-(3-Fluorobenzyl)isothiouronium Bromide |
1326815-42-2 | 25mg |
$ 80.00 | 2022-04-02 | ||
| AK Scientific | AMTEC011-200mg |
2-(3-fluorobenzyl)isothiouronium bromide |
1326815-42-2 | 95% | 200mg |
$147 | 2025-02-18 | |
| AK Scientific | AMTEC011-500mg |
2-(3-fluorobenzyl)isothiouronium bromide |
1326815-42-2 | 95% | 500mg |
$294 | 2025-02-18 | |
| abcr | AB424163-1 g |
{[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326815-42-2 | 1 g |
€467.00 | 2023-07-18 | ||
| abcr | AB424163-5 g |
{[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326815-42-2 | 5 g |
€722.60 | 2023-07-18 | ||
| abcr | AB424163-10 g |
{[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326815-42-2 | 10 g |
€935.60 | 2023-07-18 | ||
| abcr | AB424163-25 g |
{[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326815-42-2 | 25 g |
€1,361.60 | 2023-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197040-1g |
{[(3-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326815-42-2 | 98% | 1g |
¥2942.00 | 2024-08-09 |
2-(3-Fluorobenzyl)isothiouronium Bromide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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